Cas no 6017-60-3 (3-Methyl-4-[2-(2-methylphenyl)hydrazono]isoxazole-5(4H)-one)

• Product Name: 3-Methyl-4-[2-(2-methylphenyl)hydrazono]isoxazole-5(4H)-one
• CAS No: 6017-60-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 2668582
• Update Time: 2025-03-22

3-Methyl-4-[2-(2-methylphenyl)hydrazono]isoxazole-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-[2-(2-methylphenyl)hydrazono]isoxazole-5(4H)-one
• 3-methyl-4-(o-methylphenylhydrazono)isoxazol-5-one
• 4,5-Isoxazoledione, 3-methyl-, 4-[2-(2-methylphenyl)hydrazone]

• Inchi： 1S/C11H11N3O2/c1-7-5-3-4-6-9(7)12-13-10-8(2)14-16-11(10)15/h3-6,12H,1-2H3
• InChI Key： WFZBNNOGQWJXTB-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=NNC2=CC=CC=C2C)C(C)=N1

Computed Properties

• Exact Mass: 217.085
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63A^2